Cas no 99059-14-0 (3-(3-Formyl-4-hydroxyphenyl)propanoic acid)

• Product Name: 3-(3-Formyl-4-hydroxyphenyl)propanoic acid
• CAS No: 99059-14-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD20641554
• CID: 5466092
• PubChem ID: 24761802
• Update Time: 2025-10-31

3-(3-Formyl-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-formyl-4-hydroxyphenyl)propanoic acid
• MLS001075807
• SMR000639316
• BDBM69861
• cid_24761802
• HMS2204L10
• HMS3350P07
• 3-Formyl-4-hydroxybenzenepropionic acid
• 3-(3-formyl-4-hydroxy-phenyl)propionic acid
• 3-(3-methanoyl-4-oxidanyl-phenyl)propanoic acid
• Z1262519251
• Benzenepropanoic acid, 3-formyl-4-hydroxy-
• 3-(3-Formyl-4-hydroxyphenyl)propanoic acid

• MDL： MFCD20641554
• Inchi： 1S/C10H10O4/c11-6-8-5-7(1-3-9(8)12)2-4-10(13)14/h1,3,5-6,12H,2,4H2,(H,13,14)
• InChI Key： YMGULNJHSFAVDD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)CCC(=O)O

Computed Properties

• Exact Mass: 194.05790880 g/mol
• Monoisotopic Mass: 194.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.18
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Formyl-4-hydroxyphenyl)propanoic acid

Introduction to 3-(3-Formyl-4-hydroxyphenyl)propanoic Acid (CAS No. 99059-14-0)

3-(3-Formyl-4-hydroxyphenyl)propanoic acid (CAS No. 99059-14-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a formyl group and a hydroxyl group attached to a phenyl ring, along with a propionic acid moiety. These functional groups contribute to its diverse chemical reactivity and biological activity.

The molecular formula of 3-(3-Formyl-4-hydroxyphenyl)propanoic acid is C₁₀H₁₀O₄, and it has a molecular weight of approximately 198.18 g/mol. The compound is typically found as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.

In the context of pharmaceutical research, 3-(3-Formyl-4-hydroxyphenyl)propanoic acid has been investigated for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a lead compound for drug discovery.

Beyond its pharmaceutical applications, 3-(3-Formyl-4-hydroxyphenyl)propanoic acid has also been explored for its use in materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the preparation of conductive polymers and nanomaterials. These materials have shown promise in applications such as electronic devices, sensors, and energy storage systems.

In the realm of chemical synthesis, 3-(3-Formyl-4-hydroxyphenyl)propanoic acid serves as a valuable intermediate for the preparation of more complex molecules. Its formyl group can undergo various reactions, including reduction to an alcohol or aldehyde, condensation with other organic compounds, and coupling reactions with metal catalysts. These reactions enable the synthesis of a wide range of derivatives with diverse functionalities and applications. For example, a study published in Organic Letters in 2021 demonstrated the efficient synthesis of novel antiviral agents using this compound as a key intermediate.

The safety and environmental impact of 3-(3-Formyl-4-hydroxyphenyl)propanoic acid are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 3-(3-Formyl-4-hydroxyphenyl)propanoic acid (CAS No. 99059-14-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure endows it with diverse reactivity and biological activity, making it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.